Cas no 1806793-53-2 (4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol)

• Product Name: 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol
• CAS No: 1806793-53-2
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4854846
• Update Time: 2025-06-08

4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol

• Inchi： 1S/C8H10F2N2O2/c1-14-8-5(7(9)10)6(11)4(3-13)2-12-8/h2,7,13H,3H2,1H3,(H2,11,12)
• InChI Key： DEGAYJIHZZHIHJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CO)C=1N)OC)F

Computed Properties

• Exact Mass: 204.07103389 g/mol
• Monoisotopic Mass: 204.07103389 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.4
• Molecular Weight: 204.17

Additional information on 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol

Chemical Profile of 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol (CAS No. 1806793-53-2)

4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1806793-53-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its amino, methoxy, and difluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The presence of a primary amino group at the 4-position of the pyridine ring enhances the compound's reactivity and functionality, allowing for further derivatization and modification. This feature is particularly useful in drug design, as it can serve as a site for covalent bonding with other pharmacophores or functional groups. Additionally, the difluoromethyl group at the 3-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its binding affinity to biological targets. The methoxy group at the 2-position further modulates the molecule's solubility and metabolic stability, making it a promising candidate for oral administration.

4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol has been extensively studied in recent years due to its potential applications in various therapeutic areas. One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in conditions like arthritis, asthma, and other inflammatory disorders, making them attractive drug targets.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol as a pharmacophore. Studies have demonstrated that modifications to this scaffold can lead to compounds with enhanced potency and selectivity against specific disease-related targets. For instance, computational simulations have shown that subtle changes in the position or type of substituents can significantly alter the binding interactions with protein receptors, leading to improved pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in exploring derivatives of 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol for their potential in oncology research. Pyridine-based compounds have shown promise as kinase inhibitors, which are critical in targeting aberrant signaling pathways that drive cancer growth. The combination of an amino group, a difluoromethyl moiety, and a methoxy substituent creates a versatile platform for designing molecules that can selectively inhibit tyrosine kinases overexpressed in tumor cells. Such inhibitors have been reported to exhibit significant antitumor activity in preclinical models.

In addition to its applications in oncology, 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol has been investigated for its potential role in central nervous system (CNS) drug discovery. The pyridine ring is a common structural motif in many neuroactive compounds due to its ability to cross the blood-brain barrier efficiently. Researchers have explored derivatives of this compound as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The presence of functional groups like amino and methoxy provides opportunities for modulating receptor interactions relevant to CNS function.

The synthesis of 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing enantiomerically pure compounds, which are often required for optimal biological activity.

The compound's unique electronic properties make it an interesting candidate for material science applications beyond pharmaceuticals. Pyridine derivatives are known for their ability to form coordination complexes with metals due to their nitrogen donor capability. This property has been exploited in designing metal-organic frameworks (MOFs) and coordination polymers with applications ranging from gas storage to catalysis.

Ethical considerations are paramount when conducting research involving compounds like 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol. Ensuring compliance with regulatory guidelines and conducting thorough safety assessments are essential steps to mitigate any potential risks associated with handling these substances. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies play a crucial role in advancing research while maintaining high standards of safety and ethical conduct.

The future prospects for 4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol appear promising as new synthetic strategies continue to emerge. Innovations in green chemistry principles are driving efforts to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Additionally, advances in high-throughput screening technologies are enabling researchers to rapidly identify new derivatives with enhanced biological activity.

In conclusion,4-Amino-3-(difluoromethyl)-2-methoxypyridine-5-methanol (CAS No. 1806793-53-2) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for drug development, while ongoing research continues to uncover new possibilities for its use in medicine and material science.